Cas no 89538-61-4 (Benzenepropanamine,4-(1,1-dimethylethyl)-b-methyl-)

• Product name: Benzenepropanamine,4-(1,1-dimethylethyl)-b-methyl-
• CAS No: 89538-61-4
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 711895

Benzenepropanamine,4-(1,1-dimethylethyl)-b-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,4-(1,1-dimethylethyl)-b-methyl-
• 2-(4-tert-Butyl-benzyl)propylamine
• 3-(4-tert-butylphenyl)-2-methylpropan-1-amine
• 3-[4-(tert-Butyl)phenyl]-2-methyl-1-propanamine

• MDL： MFCD07786673
• Inchi： 1S/C14H23N/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h5-8,11H,9-10,15H2,1-4H3
• InChI Key： JAFGIBGBEFSNOV-UHFFFAOYSA-N
• SMILES： NCC(CC1=CC=C(C(C)(C)C)C=C1)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Surface Charge: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes